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Compound of Interest

Compound Name: Myristyl Laurate

Cat. No.: B1583635

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myristyl Laurate, with the CAS number 22412-97-1, is the ester of myristyl alcohol and lauric
acid. This wax ester is a widely utilized ingredient in the cosmetic and personal care industries,
primarily functioning as an emollient, surfactant, and texture enhancer. Its biocompatibility and
physicochemical properties make it a valuable component in a diverse range of formulations,
from skin and hair care to color cosmetics. This technical guide provides an in-depth overview
of Myristyl Laurate, encompassing its physicochemical characteristics, mechanisms of action,
applications, and safety profile. Detailed experimental protocols for its synthesis and
performance evaluation are also presented to support research and development activities.

Physicochemical Properties

Myristyl Laurate is a white to yellowish waxy solid at room temperature. Its chemical and
physical properties are summarized in the table below.
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Property Value References
CAS Number 22412-97-1

Molecular Formula C26H5202

Molecular Weight 396.69 g/mol

IUPAC Name tetradecyl dodecanoate

Myristyl dodecanoate,
Synonyms Tetradecyl laurate, Lauric acid

myristyl ester

Appearance White to yellowish waxy solid [1]
Boiling Point 438.7 °C at 760 mmHg

Melting Point Not specified in search results
Density 0.86 g/cm?3

Solubility Insoluble in water [2]
LogP (o/w) 11.994 (estimated)

Mechanism of Action

Myristyl Laurate's primary functions in cosmetic and pharmaceutical formulations are as an
emollient and a surfactant.

Emolliency and Skin Barrier Function

As a wax ester, Myristyl Laurate acts as an emollient, forming a protective, occlusive layer on
the skin's surface. This lipid barrier serves two main purposes:

o Reduces Transepidermal Water Loss (TEWL): The occlusive film slows the evaporation of
water from the stratum corneum, helping to maintain skin hydration.

o Enhances Skin Smoothness and Softness: By filling the spaces between corneocytes,
Myristyl Laurate contributes to a smoother and softer skin texture.
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The mechanism involves the integration of this non-polar ester into the lipid matrix of the skin,
reinforcing the natural barrier function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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